Cas no 103151-49-1 (Phenol, 3-heptyl-)

• Product Name: Phenol, 3-heptyl-
• CAS No: 103151-49-1
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 1135767
• PubChem ID: 33667
• Update Time: 2025-04-20

Phenol, 3-heptyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-heptyl-
• 3-heptylphenol
• DTXSID40275058
• 103151-49-1
• SCHEMBL1840864

• Inchi： 1S/C13H20O/c1-2-3-4-5-6-8-12-9-7-10-13(14)11-12/h7,9-11,14H,2-6,8H2,1H3
• InChI Key： KCDFHCLOYLFCDE-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CCCCCCC

Computed Properties

• Exact Mass: 192.1515
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids